Cas no 17638-55-0 (Phosphonium, (2-oxo-2-phenylethyl)triphenyl-)
17638-55-0 structure
Product Name:Phosphonium, (2-oxo-2-phenylethyl)triphenyl-
CAS No:17638-55-0
MF:C26H22OP
MW:381.426047801971
CID:6636865
Update Time:2024-01-04
Phosphonium, (2-oxo-2-phenylethyl)triphenyl- Chemical and Physical Properties
Names and Identifiers
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- Phosphonium, (2-oxo-2-phenylethyl)triphenyl-
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- Inchi: 1S/C26H22OP/c27-26(22-13-5-1-6-14-22)21-28(23-15-7-2-8-16-23,24-17-9-3-10-18-24)25-19-11-4-12-20-25/h1-20H,21H2/q+1
- InChI Key: CBQRJWBLUBDHAZ-UHFFFAOYSA-N
- SMILES: [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
Phosphonium, (2-oxo-2-phenylethyl)triphenyl- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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